Cas no 2090270-29-2 (4-(2,2,3,3-Tetrafluorocyclobutyl)benzaldehyde)

• Product Name: 4-(2,2,3,3-Tetrafluorocyclobutyl)benzaldehyde
• CAS No: 2090270-29-2
• MF: C₁₁H₈F₄O
• MW: 232.174237251282
• CID: 5254964
• Update Time: 2025-06-13

4-(2,2,3,3-Tetrafluorocyclobutyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,3,3-tetrafluorocyclobutyl)benzaldehyde
• Benzaldehyde, 4-(2,2,3,3-tetrafluorocyclobutyl)-
• 4-(2,2,3,3-Tetrafluorocyclobutyl)benzaldehyde

• Inchi： 1S/C11H8F4O/c12-10(13)5-9(11(10,14)15)8-3-1-7(6-16)2-4-8/h1-4,6,9H,5H2
• InChI Key： VRNNZTGRDHNSRV-UHFFFAOYSA-N
• SMILES： FC1(C(CC1C1C=CC(C=O)=CC=1)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 4-(2,2,3,3-Tetrafluorocyclobutyl)benzaldehyde

Comprehensive Overview of 4-(2,2,3,3-Tetrafluorocyclobutyl)benzaldehyde (CAS No. 2090270-29-2)

4-(2,2,3,3-Tetrafluorocyclobutyl)benzaldehyde is a fluorinated organic compound with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a tetrafluorocyclobutyl group attached to a benzaldehyde moiety, makes it a valuable intermediate in synthetic chemistry. The CAS No. 2090270-29-2 ensures precise identification in global chemical databases, catering to researchers and industry professionals seeking high-purity reagents.

The growing demand for fluorinated compounds in drug discovery has placed 4-(2,2,3,3-Tetrafluorocyclobutyl)benzaldehyde in the spotlight. Fluorination often enhances metabolic stability and bioavailability, addressing key challenges in modern therapeutics. Recent studies highlight its utility in designing proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, aligning with trends in targeted protein degradation and precision medicine.

From a materials perspective, this compound's fluorinated cyclobutyl ring contributes to low surface energy and thermal stability, making it relevant for liquid crystal displays (LCDs) and organic electronics. Innovations in flexible electronics and energy-efficient coatings further drive interest in such fluorinated building blocks.

Synthetic routes to 4-(2,2,3,3-Tetrafluorocyclobutyl)benzaldehyde typically involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, with yields optimized through microwave-assisted synthesis—a technique frequently searched by chemists for reaction acceleration. Environmental considerations also prompt exploration of green chemistry approaches, including solvent-free conditions or biocatalysis.

Analytical characterization employs NMR spectroscopy (particularly ¹⁹F-NMR) and high-resolution mass spectrometry (HRMS), ensuring structural integrity. Storage recommendations emphasize inert atmospheres to preserve the aldehyde functionality, a detail critical for reproducibility in multi-step syntheses.

Emerging applications include its use as a precursor for fluorescent probes in bioimaging, leveraging the fluorine's paramagnetic properties. This aligns with the booming diagnostics market, where specificity and signal-to-noise ratios are paramount. Additionally, its derivatization into Schiff bases finds relevance in asymmetric catalysis—a hot topic in sustainable chemical manufacturing.

Regulatory compliance for CAS 2090270-29-2 follows standard organic compound guidelines, with no restricted status under major chemical inventories. However, researchers should consult REACH and FDA frameworks when developing pharmaceutical applications, ensuring adherence to evolving quality standards.

The compound's commercial availability through specialty chemical suppliers often includes custom synthesis options, responding to the demand for tailor-made fluorinated intermediates. Pricing trends reflect the cost-intensive nature of multi-step fluorination processes, a common query among procurement specialists.

Future research directions may explore continuous flow chemistry for scalable production, addressing industry needs for efficient kilogram-scale synthesis. Computational modeling of its electronic properties could further unlock applications in optoelectronic materials, bridging gaps between theoretical predictions and experimental outcomes.